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Compound of Interest

Compound Name: Gallium trichloride

Cat. No.: B089036

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals working with Gallium trichloride (GaCls). The following
troubleshooting guides and frequently asked questions (FAQs) address common issues related
to the exothermic nature of its dissolution.

Frequently Asked Questions (FAQSs)

Q1: Why does the dissolution of Gallium trichloride in water generate so much heat?

Al: The dissolution of Gallium trichloride (GaCls) in water is a highly exothermic process due
to the strong interaction between the Ga3* ions and water molecules. This process involves the
hydration of the gallium ions to form hexaquagallium(lil) ions, [Ga(H20)s]**. The formation of
these stable hydrated ions releases a significant amount of energy in the form of heat.[1]

Q2: What happens chemically when Gallium trichloride is dissolved in water?

A2: When dissolved in water, Gallium trichloride dissociates into hexaquagallium(lIl)
[Ga(H20)s]3* and chloride Cl~ ions. The [Ga(H20)s]3* ion then undergoes hydrolysis, releasing
a proton (H*) and forming an acidic solution.[1] This acidic nature is an important consideration
for your experimental setup and downstream applications.

Q3: Can | dissolve Gallium trichloride in organic solvents? Is it also exothermic?
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A3: Yes, Gallium trichloride is soluble in a wide range of organic solvents, including ethers,
benzene, and even alkanes, which is unusual for a metal halide.[1][2] The dissolution in polar
aprotic solvents like ethers can also be exothermic as GaCls acts as a Lewis acid and forms
adducts with the solvent molecules. The exothermicity in organic solvents is generally less
vigorous than in water.

Q4: What are the primary safety concerns when handling Gallium trichloride?

A4: The primary safety concerns are its corrosive nature and its violent, exothermic reaction
with water.[1][3] Gallium trichloride is hygroscopic and will fume in moist air, releasing
corrosive hydrogen chloride (HCI) gas. Direct contact can cause severe skin and eye burns.[1]
Always handle Gallium trichloride in a fume hood, under an inert atmosphere, and wear
appropriate personal protective equipment (PPE).[3][4]

Q5: What is the white smoke | see when | open a container of Gallium trichloride?

A5: The white smoke is a result of the hydrolysis of Gallium trichloride upon contact with
moisture in the air. The GaCls reacts with water vapor to form small particles of gallium
oxychloride and hydrogen chloride gas, which appears as white fumes.[2]

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Solution(s)

Sudden, violent boiling and
splashing of the solvent upon
addition of GaCls.

1. Rapid, uncontrolled
exothermic reaction. 2. Adding
the solvent to the GacCls
instead of the other way
around. 3. Using a solvent that

is at or near its boiling point.

1. Immediately cease addition
of GaCls. If safe to do so,
move the reaction vessel to a
secondary containment unit. 2.
Always add GacCls slowly and
in small portions to the solvent
while vigorously stirring. 3.
Pre-cool the solvent in an ice
bath before beginning the
addition of GacCls.

A solid precipitate forms in the

agueous solution.

1. Hydrolysis of GaCls to form
insoluble gallium hydroxide or
oxychlorides. 2. The pH of the

solution is too high (above 2).

1. Acidify the solution by slowly
adding dilute hydrochloric acid
(HCI) until the precipitate
redissolves. 2. Maintain a low
pH (ideally below 2) to prevent

precipitation.

The GaCls is difficult to

dissolve in an organic solvent.

1. The solvent may not be
suitable for dissolving GaCls.
2. Insufficient mixing or

agitation.

1. Consult solubility data to
ensure you are using an
appropriate solvent. Ethers
and aromatic hydrocarbons
are generally good choices. 2.
Increase the stirring rate or use
a magnetic stirrer to enhance
dissolution. Gentle warming
may be attempted with
extreme caution and proper
temperature control, but be
mindful of the exothermic

nature of the dissolution.

Corrosion of metal equipment

(spatulas, stir bars).

1. Formation of corrosive HCI
gas upon contact with
moisture. 2. The acidic nature

of the GaCls solution.

1. Use equipment made of
inert materials such as glass,
PTFE, or certain resistant
alloys. 2. Neutralize acidic

solutions with a suitable base
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(e.g., sodium bicarbonate)
before they come into contact
with incompatible metal
surfaces, especially during

cleaning.

The final solution has a yellow

1. If high purity is required,

consider using a higher grade

1. Presence of iron impurities

of GaCls and purified solvents.

tint. in the GaCls or the solvent.

The color is unlikely to interfere

with many applications.

Data Presentation

Physical and Chemical Properties of Gallium Trichloride

Property Value

Molar Mass 176.07 g/mol

Appearance Colorless, needle-like crystals
Density 2.47 g/lcm?3

Melting Point 779 °C

Boiling Point 201.3°C

Solubility in Water

Very soluble (> 800 g/L)

Enthalpy Data for Gallium Trichloride

Thermodynamic Parameter

Value (kJ/mol)

Enthalpy of Sublimation (AH°sub) 89+2

Enthalpy of Vaporization (AHvap) 72.7+0.2

Enthalpy of Fusion (AHfus) 11.12

Standard Enthalpy of Formation (gas) (AH®f) -428.4+8.4
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Note: Specific enthalpy of dissolution (AHsolIn) values for Gallium trichloride in various
solvents are not readily available in the literature. However, it is well-established that the
dissolution in water is a strongly exothermic process.

Experimental Protocols

Protocol for Safe Dissolution of Gallium Trichloride in
Water

This protocol is designed to safely manage the highly exothermic dissolution of GaCls in water.
e Preparation and Personal Protective Equipment (PPE):
o Conduct the entire procedure in a certified chemical fume hood.

o Wear a flame-resistant lab coat, chemical splash goggles, a face shield, and chemical-
resistant gloves (e.g., nitrile).

o Ensure an emergency eyewash station and safety shower are readily accessible.
e Apparatus Setup:

o Use a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer,
and a powder addition funnel.

o Place the flask in a cooling bath (e.g., an ice-water bath or a cryocooler) on a magnetic stir
plate.

o Ensure all glassware is dry and free of contaminants.

 Dissolution Procedure:
o Add the desired volume of deionized water to the flask and begin stirring.
o Allow the water to cool to between 0 and 5 °C.

o Slowly add small portions of Gallium trichloride to the cooled, stirring water via the
powder addition funnel.
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o Monitor the temperature closely. Maintain the temperature of the solution below 20 °C by
controlling the rate of addition and the cooling bath temperature.

o If the temperature begins to rise rapidly, immediately stop the addition of GaCls and allow
the solution to cool before resuming.

o Once all the GaCls has been added, continue to stir the solution in the cooling bath for at
least 30 minutes to ensure complete dissolution and thermal equilibrium.

o Storage and Waste Disposal:

o Store the resulting acidic solution in a tightly sealed, properly labeled container made of a
compatible material (e.g., glass or acid-resistant plastic).

o Neutralize any residual GaCls or acidic solutions with a suitable base (e.g., sodium
bicarbonate) before disposal, following institutional and local regulations.

Visualizations
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Caption: Workflow for the safe dissolution of Gallium trichloride.
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Caption: Hydrolysis pathway of Gallium trichloride in water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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